Cas no 110821-40-4 (Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)
110821-40-4 structure
Product Name:Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
CAS No:110821-40-4
MF:C12H10BrClN2O2
MW:329.577001094818
CID:94888
PubChem ID:13802167
Update Time:2025-04-18
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
- LogP
- 5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-bromo-1-(4-chlorophenyl)pyrazole-4-carboxylate
- AMY12018
- F17260
- FT-0703074
- ethyl5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
- DTXSID80549902
- AKOS015899941
- 110821-40-4
- DB-060039
-
- Inchi: 1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
- InChI Key: BWALRXGXGVEXDX-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 327.9615
- Monoisotopic Mass: 327.96142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.57
- Melting Point: 100-102 ºC
- Boiling Point: 398.598°C at 760 mmHg
- Flash Point: 194.865°C
- Refractive Index: 1.626
- PSA: 44.12
- LogP: 3.46490
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130635-1g |
ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM130635-1g |
ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 1g |
$421 | 2021-08-05 | |
| Chemenu | CM130635-5g |
ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 5g |
$935 | 2021-08-05 | |
| Chemenu | CM130635-10g |
ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 10g |
$1403 | 2021-08-05 | |
| Chemenu | CM130635-25g |
ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 25g |
$2618 | 2021-08-05 | |
| Alichem | A049002667-5g |
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 5g |
$1053.00 | 2023-09-04 | |
| Alichem | A049002667-10g |
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 10g |
$1626.37 | 2023-09-04 | |
| Alichem | A049002667-25g |
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95% | 25g |
$3005.94 | 2023-09-04 | |
| Ambeed | A260682-1g |
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-40-4 | 95+% | 1g |
$468.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757169-1g |
Ethyl 5-bromo-1-(4-chlorophenyl)-1h-pyrazole-4-carboxylate |
110821-40-4 | 95% | 1g |
¥4914.00 | 2024-08-09 |
Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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